Cas no 1261019-25-3 (N-butyl-1-(3,4-dimethylphenyl)-N-methyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-butyl-1-(3,4-dimethylphenyl)-N-methyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1261019-25-3
• MF: C₁₆H₂₂N₄O
• MW: 286.372083187103
• CID: 5397321
• Update Time: 2025-06-12

N-butyl-1-(3,4-dimethylphenyl)-N-methyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-butyl-1-(3,4-dimethylphenyl)-N-methyl-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C16H22N4O/c1-5-6-9-19(4)16(21)15-11-20(18-17-15)14-8-7-12(2)13(3)10-14/h7-8,10-11H,5-6,9H2,1-4H3
• InChI Key： VUCLHYLCXRBXIA-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C)C(C)=C2)C=C(C(N(CCCC)C)=O)N=N1

Experimental Properties

• Density: 1.11±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 474.6±55.0 °C(Predicted)
• pka: -2.09±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on N-butyl-1-(3,4-dimethylphenyl)-N-methyl-1H-1,2,3-triazole-4-carboxamide

Comprehensive Overview of N-butyl-1-(3,4-dimethylphenyl)-N-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 1261019-25-3)

N-butyl-1-(3,4-dimethylphenyl)-N-methyl-1H-1,2,3-triazole-4-carboxamide, identified by its CAS number 1261019-25-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the 1,2,3-triazole family, a class of heterocyclic compounds known for their versatile applications in drug discovery and material science. The presence of both N-butyl and N-methyl substituents, along with the 3,4-dimethylphenyl moiety, contributes to its unique physicochemical properties, making it a subject of interest for researchers exploring novel bioactive molecules.

In recent years, the demand for triazole-based compounds has surged due to their broad-spectrum biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. The CAS 1261019-25-3 compound, with its carboxamide functional group, is particularly relevant in the context of targeted drug delivery and enzyme inhibition. Researchers are investigating its potential as a scaffold for designing small-molecule inhibitors, especially in oncology and neurology. Its structural features align with current trends in precision medicine, where molecular specificity is paramount.

The synthesis of N-butyl-1-(3,4-dimethylphenyl)-N-methyl-1H-1,2,3-triazole-4-carboxamide typically involves click chemistry methodologies, a technique widely adopted for its efficiency and high yield. This approach underscores the compound's compatibility with modern green chemistry principles, a topic of growing importance in sustainable scientific practices. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to confirm its purity and structural integrity, ensuring reproducibility in research applications.

From an industrial perspective, the compound's stability under various pH conditions and thermal resistance makes it a candidate for formulation development. Its lipophilic nature enhances membrane permeability, a critical factor in bioavailability optimization. These attributes are frequently searched by professionals in pharmacokinetics and drug design, reflecting the compound's relevance in cutting-edge research. Additionally, its potential role in crop protection formulations has sparked interest in the agrochemical sector, where triazole derivatives are known for their fungicidal efficacy.

As the scientific community continues to explore CAS 1261019-25-3, its applications in bioconjugation and proteomics are also being evaluated. The compound's ability to act as a molecular probe or labeling agent aligns with advancements in diagnostic imaging and theragnostic technologies. This versatility positions it as a valuable tool in interdisciplinary research, bridging gaps between chemistry, biology, and medicine.

In conclusion, N-butyl-1-(3,4-dimethylphenyl)-N-methyl-1H-1,2,3-triazole-4-carboxamide represents a promising compound with multifaceted applications. Its structural complexity and functional adaptability make it a focal point for innovation in life sciences and material engineering. With ongoing studies elucidating its mechanistic pathways and therapeutic potential, this compound is poised to contribute significantly to future scientific breakthroughs.